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For Researchers, Scientists, and Drug Development Professionals

Abstract

Lathodoratin is a phytoalexin, an antimicrobial compound produced by plants such as the
sweet pea (Lathyrus odoratus) in response to stress, including fungal infection[1]. As a member
of the chromone family, its therapeutic potential is an area of active research. A critical
parameter for any biological and pharmaceutical study is the compound's solubility in various
solvents, which dictates its formulation, delivery, and bioavailability. This document provides a
summary of the currently available solubility information for Lathodoratin, a detailed protocol
for determining its solubility, and an overview of the signaling pathway likely involved in its
biosynthesis.

Lathodoratin: Compound Profile

o |[UPAC Name: 3-ethyl-5,7-dihydroxy-4H-chromen-4-one
e Molecular Formula: C11H1004
» Molecular Weight: 206.19 g/mol

e Appearance: Solid powder

Solubility of Lathodoratin
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Currently, there is limited quantitative data available in the public domain regarding the
solubility of Lathodoratin in a wide range of solvents. The available information is summarized
in the table below.

Chemical Reported L
Solvent Name Type . Citation
Formula Solubility
Dimethyl
Sulfoxide (CH3)2S0O Polar Aprotic Soluble [1]
(DMSO)

Note: The term "soluble" is qualitative. For rigorous experimental design, it is imperative to
quantitatively determine the solubility in DMSO and other relevant solvents.

Experimental Protocol: Determination of
Thermodynamic Solubility

The following is a generalized protocol for determining the thermodynamic solubility of a
compound like Lathodoratin using the shake-flask method, which is considered the gold
standard for solubility measurements.

3.1. Materials

Lathodoratin (solid powder)

o Selected solvents (e.g., DMSO, Ethanol, Methanol, Water, Acetonitrile, etc.)
« Scintillation vials or other suitable sealed containers

» Orbital shaker or vortex mixer

e Centrifuge

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

« Analytical balance
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e Pipettes and tips
3.2. Procedure
o Preparation of Solvent: Ensure all solvents are of high purity (e.g., HPLC grade).

o Addition of Excess Solute: Add an excess amount of Lathodoratin to a series of vials, each
containing a known volume of a different solvent. The presence of undissolved solid is
crucial to ensure saturation.

o Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature
(e.g., 25 °C) for a sufficient period (typically 24-72 hours) to allow the system to reach
equilibrium.

o Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the
undissolved solid.

o Sample Collection: Carefully collect an aliquot of the supernatant without disturbing the solid
pellet.

 Dilution: Dilute the collected supernatant with a suitable solvent to a concentration that falls
within the linear range of the analytical method.

e Quantification: Analyze the diluted samples using a validated HPLC or UV-Vis
spectrophotometry method to determine the concentration of Lathodoratin.

o Calculation: Calculate the solubility of Lathodoratin in each solvent based on the measured
concentration and the dilution factor. Express the results in units such as mg/mL or mmol/L.

3.3. Workflow for Solubility Determination
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Add excess Lathodoratin to solvent

:

Equilibrate by shaking (24-72h)

:

Centrifuge to pellet undissolved solid

:

Collect supernatant

:

Dilute supernatant

:

Quantify concentration (HPLC/UV-Vis)

:

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the thermodynamic solubility of Lathodoratin.

Biological Context: Phytoalexin Signhaling Pathway

Lathodoratin is a phytoalexin, a class of antimicrobial compounds synthesized by plants upon
pathogen attack[1]. While the specific signaling cascade leading to Lathodoratin production in
Lathyrus odoratus has not been fully elucidated, it is expected to follow a conserved plant

defense signaling pathway.
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Upon recognition of a pathogen-associated molecular pattern (PAMP) by a plant pattern
recognition receptor (PRR) at the cell surface, a signaling cascade is initiated. This typically
involves the activation of a Mitogen-Activated Protein Kinase (MAPK) cascade. The activated
MAPKSs then phosphorylate and activate downstream transcription factors, such as those from
the WRKY family. These transcription factors bind to the promoters of defense-related genes,
including the biosynthetic genes for phytoalexins, leading to their expression and the
subsequent production of antimicrobial compounds like Lathodoratin.

4.1. Generalized Phytoalexin Induction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674539#lathodoratin-solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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